Cas no 1307962-75-9 (3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid
• CAS No: 1307962-75-9
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5188157
• PubChem ID: 61599860
• Update Time: 2025-06-28

3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(((Benzyloxy)carbonyl)(methyl)amino)-2-methylpropanoic acid
• 3-{[(benzyloxy)carbonyl](methyl)amino}-2-methylpropanoic acid
• 3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid

• Inchi： 1S/C13H17NO4/c1-10(12(15)16)8-14(2)13(17)18-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,15,16)
• InChI Key： AGNRTNGLCWGXSB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CC(C(=O)O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 287
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Additional information on 3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid (CAS No. 1307962-75-9)

3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid (CAS No. 1307962-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzyloxycarbonyl and methylamino functional groups, serves as a critical intermediate in the synthesis of peptides and other bioactive molecules. Its molecular structure, which includes a 2-methylpropanoic acid backbone, offers versatility in chemical modifications, making it a valuable tool for drug discovery and development.

In recent years, the demand for 3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid has surged due to its applications in proteomics and medicinal chemistry. Researchers are particularly interested in its role as a protecting group for amines during peptide synthesis. This functionality aligns with the growing trend of targeted drug delivery and personalized medicine, where precise molecular control is essential. The compound's stability under mild conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid?" The answer lies in multi-step organic reactions, often involving the benzyloxycarbonyl (Cbz) group as a protective moiety. Another common query is: "How does this compound compare to other amino acid derivatives in drug design?" Studies suggest that its methyl-substituted propanoic acid structure provides enhanced metabolic stability, a key factor in optimizing pharmacokinetic properties.

The compound's relevance extends to bioconjugation techniques, where it is used to link biomolecules for diagnostic and therapeutic purposes. This aligns with the rising interest in antibody-drug conjugates (ADCs) and fluorescent probes. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in laboratories focusing on peptide-based therapeutics, a field experiencing exponential growth due to advancements in biotechnology.

From an SEO perspective, keywords such as "Cbz-protected amino acid derivatives", "methylpropanoic acid applications", and "CAS 1307962-75-9 supplier" are highly searched in academic and industrial circles. These terms reflect the compound's niche yet impactful role in modern chemistry. Furthermore, discussions around green chemistry and sustainable synthesis have prompted researchers to explore eco-friendly methods for producing this compound, addressing concerns about solvent waste and energy efficiency.

In conclusion, 3-{(benzyloxy)carbonyl(methyl)amino}-2-methylpropanoic acid (CAS No. 1307962-75-9) stands at the intersection of innovation and practicality. Its multifaceted applications in drug development, biomolecular engineering, and material science underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the quest for novel therapeutic and diagnostic solutions.